Cas no 72274-02-3 (4-methylbenzyl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate)

• Product name: 4-methylbenzyl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate
• CAS No: 72274-02-3
• MF: C₁₈H₂₄O₂
• MW: 272.38196
• CID: 1758312
• PubChem ID: 155866

4-methylbenzyl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-methylbenzyl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, (4-methylphenyl)methyl ester
• (4-methylphenyl)methyl 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
• DTXSID30993032
• (4-METHYLPHENYL)METHYL 2,2-DIMETHYL-3-(2-METHYLPROP-1-EN-1-YL)CYCLOPROPANE-1-CARBOXYLATE
• 72274-02-3

• Inchi： InChI=1S/C18H24O2/c1-12(2)10-15-16(18(15,4)5)17(19)20-11-14-8-6-13(3)7-9-14/h6-10,15-16H,11H2,1-5H3
• InChI Key： NEYJVUNJNOKFTK-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)COC(=O)C2C(C2(C)C)C=C(C)C

Computed Properties

• Exact Mass: 272.17772
• Monoisotopic Mass: 272.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on 4-methylbenzyl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate

测试